Cas no 1346708-08-4 (2-(4-Methoxybenzyl)oxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-(4-Methoxybenzyl)oxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1346708-08-4
• MF: C₁₉H₂₄BNO₄
• MW: 341.20916557312
• MDL: MFCD19688761
• CID: 1034432
• PubChem ID: 66523368
• Update Time: 2025-06-11

2-(4-Methoxybenzyl)oxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-((4-Methoxybenzyl)oxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-[(4-methoxyphenyl)methoxy]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 1346708-08-4
• 2-(4-methoxybenzyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• DB-226353
• AKOS015955018
• DTXSID80735121
• 2-[(4-Methoxybenzyl)oxy]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CS-0337707
• 2-((4-Methoxybenzyl)oxy)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
• 2-(4-Methoxybenzyl)oxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• MDL： MFCD19688761
• Inchi： 1S/C19H24BNO4/c1-18(2)19(3,4)25-20(24-18)15-10-11-21-17(12-15)23-13-14-6-8-16(22-5)9-7-14/h6-12H,13H2,1-5H3
• InChI Key： CZOSHSREWDHZQR-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)OCC2C=CC(=CC=2)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 341.1798384g/mol
• Monoisotopic Mass: 341.1798384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-(4-Methoxybenzyl)oxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 2-(4-Methoxybenzyl)oxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1346708-08-4) in Modern Chemical and Pharmaceutical Research

2-(4-Methoxybenzyl)oxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, identified by its CAS number 1346708-08-4, represents a significant compound in the realm of advanced chemical synthesis and pharmaceutical development. This compound belongs to a class of molecules that exhibit remarkable utility in cross-coupling reactions, particularly in the context of Suzuki-Miyaura couplings, which are pivotal in constructing complex organic architectures. The presence of both a 4-methoxybenzyl moiety and a tetramethyl-1,3,2-dioxaborolan-2-yl group makes this molecule a versatile intermediate for the synthesis of biologically active compounds.

The tetramethyl-1,3,2-dioxaborolan-2-yl substituent is a crucial feature of this compound, as it serves as an excellent boronic acid precursor. Boronic acids are widely employed in Suzuki-Miyaura cross-coupling reactions due to their high reactivity and compatibility with various transition metals. These reactions enable the formation of carbon-carbon bonds under mild conditions, making them indispensable in the construction of complex molecular frameworks. The stability provided by the tetramethyl group enhances the reactivity and selectivity of the boronic acid functionality, ensuring efficient coupling with aryl or vinyl halides.

The 4-methoxybenzyl group introduces a hydrophobic aromatic ring with an electron-donating methoxy substituent. This structural feature not only influences the electronic properties of the molecule but also enhances its solubility in organic solvents commonly used in synthetic chemistry. The methoxy group can participate in hydrogen bonding interactions, which may be exploited in designing molecules with specific binding affinities or functionalities. Such features are particularly valuable in medicinal chemistry, where molecular interactions with biological targets are often governed by subtle electronic and steric effects.

In recent years, there has been growing interest in the development of novel methodologies for boronic acid synthesis and functionalization. The use of pinacol boranes as precursors has been extensively studied due to their stability and ease of handling. However, alternative boronic acid derivatives have been explored to overcome limitations such as cost and scalability. The compound 2-(4-Methoxybenzyl)oxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine offers a promising alternative by combining the benefits of a stable boronic acid precursor with additional functional groups that can be further modified.

One of the most compelling applications of this compound is in the synthesis of pharmaceutical intermediates. The ability to efficiently couple boronic acids with various aryl halides allows for rapid construction of diverse molecular libraries. These libraries can then be screened for biological activity using high-throughput screening (HTS) techniques. The pyridine core is particularly interesting from a pharmacological perspective, as pyridine derivatives are prevalent in many drugs due to their ability to interact with biological targets such as enzymes and receptors.

The incorporation of both electron-donating and electron-withdrawing groups on the aromatic ring can fine-tune the pharmacokinetic properties of derived compounds. For instance, the methoxy group on the benzyl moiety can influence metabolic stability by participating in phase II drug metabolism pathways. Additionally, the pyridine ring can serve as a scaffold for further derivatization into more complex structures with enhanced binding affinity or selectivity for therapeutic targets.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 2-(4-Methoxybenzyl)oxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine. Molecular modeling studies have demonstrated that modifications to the pyridine ring can significantly alter binding interactions with biological macromolecules. These insights have guided medicinal chemists in designing more effective drug candidates by optimizing key pharmacophoric elements.

The role of this compound extends beyond pharmaceutical applications; it is also valuable in materials science and agrochemical research. For instance, boronic acids are used in polymer chemistry for cross-linking applications and as precursors for functional materials. In agrochemicals, they serve as intermediates for synthesizing herbicides and pesticides that exhibit improved efficacy and environmental compatibility.

The synthesis of 2-(4-Methoxybenzyl)oxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine involves multi-step organic transformations that highlight its synthetic utility. The introduction of the tetramethylboronate group typically involves halogenation followed by reaction with a suitable organolithium or Grignard reagent to form the desired boronic ester derivative. Subsequent modifications can be performed using palladium-catalyzed cross-coupling reactions to introduce additional functional groups or linkages.

The growing demand for high-quality intermediates has driven innovation in synthetic methodologies to improve efficiency and sustainability. Green chemistry principles have been increasingly applied to boronic acid synthesis to minimize waste and reduce environmental impact. Techniques such as catalytic asymmetric synthesis and solvent-free reactions have been explored to enhance atom economy and selectivity.

In conclusion,2-(4-Methoxybenzyl)oxy-4-(4,4,5,5-tetramethyl-1，3，2-dioxaborolan - 2 - yl）pyridine (CAS No . 1346708 - 08 - 4) is a multifaceted compound with significant potential in chemical synthesis and pharmaceutical development。 Its unique structural features make it an invaluable intermediate for constructing complex organic molecules， particularly through Suzuki-Miyaura cross-coupling reactions。 The integration of modern synthetic techniques， computational methods， and green chemistry principles continues to expand its applications， ensuring its relevance in advancing research across multiple disciplines。